[1-(4-Methyl-benzyl)-piperidin-4-yl]-diphenyl-methanol

• Molecular Formula: C26H29NO
• Molecular Weight: 371.5 g/mol
• IUPAC Name: [1-[(4-methylphenyl)methyl]piperidin-4-yl]-diphenylmethanol
• InChI: InChI=1S/C26H29NO/c1-21-12-14-22(15-13-21)20-27-18-16-25(17-19-27)26(28,23-8-4-2-5-9-23)24-10-6-3-7-11-24/h2-15,25,28H,16-20H2,1H3
• InChI Key: DIADJINIBFEMEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O

Description

[1-(4-Methyl-benzyl)-piperidin-4-yl]-diphenyl-methanol: is an organic compound that features a piperidine ring substituted with a 4-methylbenzyl group and a diphenylmethanol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(4-Methyl-benzyl)-piperidin-4-yl]-diphenyl-methanol typically involves multi-step organic reactions.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to obtain the final product in high purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the benzylic position, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the piperidine nitrogen or the benzylic position, leading to various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides in the presence of a base or catalyst are common

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or acids, while substitution can produce a variety of substituted piperidine derivatives .

Scientific Research Applications

Chemistry: In chemistry, [1-(4-Methyl-benzyl)-piperidin-4-yl]-diphenyl-methanol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds .

Biology and Medicine: It can be used to develop new therapeutic agents targeting specific biological pathways or receptors .

Industry: Industrially, the compound can be used in the synthesis of materials with specific properties, such as polymers or resins. Its structural features may impart desirable characteristics to the final products .

Mechanism of Action

The mechanism of action of [1-(4-Methyl-benzyl)-piperidin-4-yl]-diphenyl-methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Phenylacetone: A related compound with a similar benzyl group but different functional groups.

Benzylpiperidine: Another compound with a piperidine ring and benzyl substitution.

Uniqueness: What sets [1-(4-Methyl-benzyl)-piperidin-4-yl]-diphenyl-methanol apart is its combination